1-(4-(3,4-dimethylbenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(3,4-dimethylbenzoyl)amino]phenyl]methyl]-N-(4-ethoxyphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O3/c1-4-35-25-13-11-24(12-14-25)31-28(34)26-17-32(18-29-26)16-21-6-9-23(10-7-21)30-27(33)22-8-5-19(2)20(3)15-22/h5-15,17-18H,4,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: SXPDBILQIWUWFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C28H28N4O3
• Molecular Weight: 468.5 g/mol

Description

1-(4-(3,4-dimethylbenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O3 and its molecular weight is 468.557. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(3,4-dimethylbenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(3,4-dimethylbenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization : Similar compounds, such as "2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide," have been synthesized and characterized using techniques like IR, 1H-NMR, and LC-MS. These methods are crucial for confirming the structure and purity of such complex compounds (Bhaskar et al., 2019).

• Cardiac Electrophysiological Activity : Related compounds in the N-substituted imidazolylbenzamide series have been studied for their cardiac electrophysiological activity, indicating potential therapeutic applications in cardiovascular diseases (Morgan et al., 1990).

• Antimicrobial and Docking Studies : Compounds with similar structures have been evaluated for their antimicrobial properties and subjected to molecular docking studies. This suggests the potential of such compounds in developing new antimicrobial agents (Talupur et al., 2021).

• Serotonin-3 (5-HT3) Receptor Antagonism : Research into benzamide derivatives, like the 1H-indazolylcarboxamides, shows significant activity as serotonin-3 receptor antagonists, which could be relevant in treating conditions related to serotonin regulation (Harada et al., 1995).

• Synthesis for Potential Anticancer Applications : The synthesis of structurally related compounds and their evaluation for anticancer activity highlights the significance of these compounds in developing new cancer therapies. For instance, derivatives of pyrrole-3-carboxamide with benzimidazole moiety showed promising results against various cancer cell lines (Rasal et al., 2020).

• Anticancer Screening : Novel synthetic routes have been explored for similar compounds, which were then subjected to anticancer screening, indicating their potential use in cancer research (Kumar et al., 2020).